Cas no 150356-53-9 (Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate)

• Product Name: Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate
• CAS No: 150356-53-9
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD11974581
• CID: 4607422
• Update Time: 2025-06-12

Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[3-(Benzyloxy)phenyl]-3-oxopropionate
• BETA-OXO-3-(PHENYLMETHOXY)-BENZENEPROPANOIC ACID METHYL ESTER
• Benzenepropanoic acid, β-oxo-3-(phenylmethoxy)-, methyl ester
• Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate

• MDL： MFCD11974581
• Inchi： 1S/C17H16O4/c1-20-17(19)11-16(18)14-8-5-9-15(10-14)21-12-13-6-3-2-4-7-13/h2-10H,11-12H2,1H3
• InChI Key： CJNSVCPVXPHFTF-UHFFFAOYSA-N
• SMILES： C(C(OC)=O)C(=O)C1=CC=CC(OCC2C=CC=CC=2)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 404.2±25.0 °C at 760 mmHg
• Flash Point: 177.7±23.2 °C
• Solubility: Dichloromethane; Ethyl Acetate
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate

Recent Advances in the Study of Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate (CAS: 150356-53-9) in Chemical Biology and Pharmaceutical Research

Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate (CAS: 150356-53-9) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This β-keto ester derivative has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's unique structure, featuring a benzyloxy-substituted phenyl ring and a reactive β-keto ester moiety, makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent literature highlights the compound's role as a key building block in the synthesis of various pharmacologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents, where it served as a precursor for the synthesis of potent cyclooxygenase-2 (COX-2) inhibitors. The researchers noted that the benzyloxy group in particular contributed to improved metabolic stability of the final compounds.

In the area of anticancer drug development, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported on the use of Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate in the synthesis of novel histone deacetylase (HDAC) inhibitors. The study found that derivatives containing this scaffold showed promising selective cytotoxicity against several cancer cell lines while exhibiting minimal effects on normal cells. The β-keto ester functionality was crucial for the compounds' ability to chelate the zinc ion in the HDAC active site.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate. A 2023 publication in Organic Process Research & Development described an improved catalytic system for the Claisen condensation reaction used in its synthesis, achieving higher yields (up to 85%) and better purity compared to traditional methods. This development is particularly significant for scaling up production for pharmaceutical applications.

The compound's mechanism of action in various biological systems continues to be an area of active investigation. Recent proteomics studies have identified several potential protein targets that interact with derivatives of Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate, suggesting multiple pathways through which these compounds may exert their biological effects. These findings open new avenues for structure-activity relationship studies and further optimization of this chemical scaffold.

In conclusion, Methyl 3-(3-(Benzyloxy)phenyl)-3-oxopropanoate (150356-53-9) remains a valuable compound in medicinal chemistry research, with recent studies expanding its applications in drug discovery and revealing new insights into its biological activities. The continued investigation of this scaffold and its derivatives promises to yield novel therapeutic agents with improved efficacy and safety profiles.